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(3'->5')-cyclic dinucleotides and analogues
Cyclic dinucleotides, specifically (3'→5')-cyclic GMP-AMP (cGAMP), are a class of signaling molecules that play crucial roles in the innate immune response. These compounds form a central component of the cyclic GMP-AMP synthase (cGAS)-STING pathway, where cGAS recognizes and binds to double-stranded DNA or certain RNA-DNA hybrids, leading to the production of cGAMP. The subsequent binding of cGAMP to stimulator of interferon genes (STING) triggers downstream signaling cascades resulting in the activation of nuclear factor-κB (NF-κB), mitogen-activated protein kinases (MAPKs), and interferon regulatory factors (IRFs). This pathway is pivotal in activating innate immunity, enhancing antigen presentation, and regulating the immune response.
Structural analogues of cyclic dinucleotides can modulate this signaling pathway with varying efficiencies. They are utilized in research to explore the mechanisms underlying STING activation and its role in autoimmune diseases, cancer immunotherapy, and viral infections. These analogues are also being explored for therapeutic applications, including the development of novel antiviral drugs, immune stimulants, and cancer treatments. Their potential in enhancing or inhibiting innate immune responses makes them valuable tools in biotechnology and pharmaceutical research.
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Polypropylene Glycol: A Versatile Excipient in Pharmaceutical Formulations## Polypropylene Glycol: A Versatile Excipient in Pharmaceutical Formulations Polypropylene glycol (PPG) has emerged as a highly versatile and valuable excipient in the field of pharmaceuticals and biomedicine. Known for its unique chemical properties, PPG finds extensive applications in drug delivery systems, formulation development, and medical devices. This article delves into the intricacies...
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Pharmaceutical Applications and Synthesis of 2,2-Dimethyl-1,3-propanediolPharmaceutical Applications and Synthesis of 2,2-Dimethyl-1,3-propanediol Pharmaceutical Applications and Synthesis of 2,2-Dimethyl-1,3-propanediol Product Introduction: 2,2-Dimethyl-1,3-propanediol is a versatile compound with significant applications in pharmaceuticals and biomedicine. Its unique structure makes it an essential component in various drug formulations and synthetic pathways. Synt...
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Polyvinylpyrrolidone-Iodine's Emerging Role in Chemical Biopharmaceutical ApplicationsPolyvinylpyrrolidone-Iodine's Emerging Role in Chemical Biopharmaceutical Applications Polyvinylpyrrolidone-Iodine (PVP-I) has emerged as a versatile and innovative compound with significant potential in the field of chemical biopharmaceutical applications. Known for its unique chemical structure and excellent biocompatibility, PVP-I has found diverse uses in drug delivery systems, antimicrobi...
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S-Cinaclet Cas No: 2059891-96-0 -
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